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Cat. No.: B1171838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Apiezon L

grease as a lubricant and sealant in high vacuum pumps and systems. Adherence to these

guidelines is crucial for achieving optimal vacuum performance and preventing system

contamination.

Introduction to Apiezon L Grease in High Vacuum
Applications
Apiezon L grease is a silicone- and halogen-free hydrocarbon-based lubricant specifically

designed for use in ultra-high vacuum (UHV) environments.[1][2] Its unique properties make it

an ideal choice for lubricating moving parts and sealing joints in high vacuum pumps and

scientific instrumentation where contamination is a critical concern.[3] Unlike silicone-based

greases, Apiezon L does not exhibit "creep" or "carry over," phenomena that can lead to the

contamination of sensitive samples and analytical components.[1][4] This is particularly

important in techniques such as mass spectrometry and infrared spectroscopy.[3]

The robust hydrocarbon structure of Apiezon L grease also provides it with a powerful

"gettering" action, enabling it to absorb potentially harmful grease and chemical impurities from

metal and glass surfaces.[1][3] Furthermore, its inherent resistance to irradiation makes it a

superior lubricant in applications with high radiation levels, where other materials like esters,

silicones, or halogenated paraffins would decompose.[3][4]
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Key Properties of Apiezon L Grease
A comprehensive understanding of the physical and chemical properties of Apiezon L grease is

essential for its proper application. The following table summarizes its key characteristics.

Property Value References

Vapor Pressure 7 x 10⁻¹¹ Torr at 20°C [1][4]

2 x 10⁻¹¹ Torr at 20°C [5][6]

Recommended Operating

Temperature
10 to 30°C (50 to 86°F) [1][7]

Melting Point 42 to 52°C (108 to 126°F) [7][8]

Composition
Hydrocarbon grease with no

additives
[7][8]

Contamination Profile Silicone and halogen-free [1][2]

Radiation Resistance
Maintains excellent lubrication

in high radiation applications
[3][9]

Solubility
Soluble in hydrocarbon

solvents
[1][4]

Special Features Powerful 'gettering' action [1][3]

Application Protocol for High Vacuum Pumps
This protocol outlines the standardized procedure for applying Apiezon L grease to the

components of high vacuum pumps to ensure a reliable seal and effective lubrication.

3.1. Materials Required:

Apiezon L grease

Lint-free wipes

Solvent-resistant gloves
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Appropriate hydrocarbon solvent (e.g., hexane, toluene)

Clean, dedicated application tools (e.g., spatula, syringe)

Well-ventilated workspace or fume hood

3.2. Experimental Protocol:

Surface Preparation:

Thoroughly clean all surfaces to be treated with Apiezon L grease.

Use a suitable hydrocarbon solvent and lint-free wipes to remove any pre-existing

lubricants, oils, dust, or other contaminants.

Ensure surfaces are completely dry before applying the grease. This can be achieved by

air drying in a clean environment or using a stream of dry, inert gas (e.g., nitrogen).

Grease Application:

Using a clean, dedicated applicator, apply a thin, uniform layer of Apiezon L grease to the

sealing or lubricating surfaces.

Avoid applying an excessive amount of grease, as this can lead to system contamination

and is unnecessary for achieving a good seal. The goal is to create a continuous, thin film.

For rotating components, apply the grease and manually rotate the part to ensure even

distribution.

Assembly and Quality Control:

Carefully assemble the greased components, ensuring that the grease layer is not

compromised.

Wipe away any excess grease that may have been squeezed out of the joint using a

clean, lint-free cloth lightly dampened with a hydrocarbon solvent.
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Visually inspect the joint to ensure a continuous, transparent seal is formed. The absence

of voids or channels in the grease is indicative of a good seal.

System Pump-Down and Bake-Out:

Once assembled, the vacuum system can be pumped down.

Note that Apiezon L grease is not recommended for use at temperatures exceeding 30°C.

[5][8] Therefore, if a system bake-out is required, ensure that the greased components do

not exceed this temperature to prevent significant outgassing.

3.3. Removal of Apiezon L Grease:

Apiezon L grease can be readily removed by wiping with a lint-free cloth soaked in a

hydrocarbon solvent.[1] For complete removal, components can be sonicated in a suitable

solvent bath.

Diagrams
The following diagrams illustrate the application workflow and the key characteristics of

Apiezon L grease that make it suitable for high vacuum applications.
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Figure 1: Apiezon L Grease Application Workflow
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Figure 1: Apiezon L Grease Application Workflow
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Figure 2: Key Properties of Apiezon L Grease for High Vacuum
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Figure 2: Key Properties of Apiezon L Grease for High Vacuum

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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